![molecular formula C21H23N3O4S2 B295197 2-[(3-allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]-N-(2,5-dimethoxyphenyl)acetamide](/img/structure/B295197.png)
2-[(3-allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]-N-(2,5-dimethoxyphenyl)acetamide
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Overview
Description
2-[(3-allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]-N-(2,5-dimethoxyphenyl)acetamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound, also known as TAK-659, is a kinase inhibitor that has shown promising results in cancer research and other diseases.
Mechanism of Action
2-[(3-allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]-N-(2,5-dimethoxyphenyl)acetamide works by inhibiting the activity of certain kinases, including Bruton's tyrosine kinase (BTK) and interleukin-2-inducible T-cell kinase (ITK). By inhibiting these kinases, this compound can prevent the activation of signaling pathways that are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It can inhibit the growth and proliferation of cancer cells, reduce inflammation in autoimmune diseases, and modulate the immune response. This compound has also been shown to have a favorable safety profile in preclinical studies.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-[(3-allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]-N-(2,5-dimethoxyphenyl)acetamide in lab experiments is its specificity for certain kinases, which can help researchers to better understand the role of these kinases in disease. However, one limitation of using this compound is its relatively low solubility, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 2-[(3-allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]-N-(2,5-dimethoxyphenyl)acetamide. One area of interest is the development of combination therapies that incorporate this compound with other drugs to enhance its effectiveness. Another area of interest is the study of this compound in combination with immunotherapy, as it may have synergistic effects. Additionally, further research is needed to better understand the long-term safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 2-[(3-allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]-N-(2,5-dimethoxyphenyl)acetamide involves the reaction of 2-aminobenzonitrile with 2,5-dimethoxybenzaldehyde to form a Schiff base intermediate. The intermediate is then reacted with ethyl acetoacetate and allyl bromide to form the desired compound.
Scientific Research Applications
2-[(3-allyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]-N-(2,5-dimethoxyphenyl)acetamide has been extensively studied for its potential applications in cancer research. It has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo. This compound has also been studied for its potential use in treating autoimmune diseases, such as rheumatoid arthritis and lupus.
Properties
Molecular Formula |
C21H23N3O4S2 |
---|---|
Molecular Weight |
445.6 g/mol |
IUPAC Name |
N-(2,5-dimethoxyphenyl)-2-(6-ethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide |
InChI |
InChI=1S/C21H23N3O4S2/c1-5-9-24-20(26)15-11-14(6-2)30-19(15)23-21(24)29-12-18(25)22-16-10-13(27-3)7-8-17(16)28-4/h5,7-8,10-11H,1,6,9,12H2,2-4H3,(H,22,25) |
InChI Key |
DMFVSVYOQZZQPZ-UHFFFAOYSA-N |
SMILES |
CCC1=CC2=C(S1)N=C(N(C2=O)CC=C)SCC(=O)NC3=C(C=CC(=C3)OC)OC |
Canonical SMILES |
CCC1=CC2=C(S1)N=C(N(C2=O)CC=C)SCC(=O)NC3=C(C=CC(=C3)OC)OC |
Origin of Product |
United States |
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